Cas no 2229172-08-9 (3-(4-bromo-2-nitrophenyl)butan-1-amine)

• Product Name: 3-(4-bromo-2-nitrophenyl)butan-1-amine
• CAS No: 2229172-08-9
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 5992772
• PubChem ID: 165884833
• Update Time: 2025-05-19

3-(4-bromo-2-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-nitrophenyl)butan-1-amine
• EN300-1924413
• 2229172-08-9

• Inchi： 1S/C10H13BrN2O2/c1-7(4-5-12)9-3-2-8(11)6-10(9)13(14)15/h2-3,6-7H,4-5,12H2,1H3
• InChI Key： RDMSLYQAEXGYRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)CCN

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-bromo-2-nitrophenyl)butan-1-amine

3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine: A Comprehensive Overview

3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine (CAS No. 222917-08-9) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug discovery and as a precursor for advanced materials.

The molecular structure of 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine comprises a butanamine backbone attached to a substituted phenyl ring. The phenyl group is further substituted with bromine and nitro groups at the 4 and 2 positions, respectively. This arrangement imparts the compound with distinct electronic and steric properties, making it versatile for various chemical reactions and applications.

Recent studies have highlighted the role of 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine in the synthesis of bioactive compounds. Researchers have explored its use as an intermediate in the development of novel drugs targeting specific diseases, including cancer and neurodegenerative disorders. The bromine and nitro groups on the phenyl ring serve as reactive sites for further functionalization, enabling the creation of diverse chemical libraries.

In the context of agrochemicals, 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine has been investigated for its potential as a herbicide or fungicide precursor. Its ability to undergo various coupling reactions makes it a valuable starting material for designing compounds with enhanced bioactivity and selectivity.

The synthesis of 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine involves multi-step organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for industrial applications.

From a materials science perspective, 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine has been utilized in the development of advanced polymers and coatings. Its amine functionality allows for easy incorporation into polymer networks, while the aromatic substituents contribute to thermal stability and mechanical strength.

Moreover, computational studies have provided insights into the electronic properties of 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine, revealing its potential as a component in organic electronics. The compound's ability to participate in charge transfer processes makes it a candidate for use in organic semiconductors and photovoltaic materials.

In conclusion, 3-(4-Bromo-2-Nitrophenyl)Butan-1-Amine (CAS No. 222917-08-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and materials science.